Methyl 3-tert-butyl-2-hydroxy-5-nitrobenzoate

• Molecular Formula: C12H15NO5
• Molecular Weight: 253.25 g/mol
• IUPAC Name: methyl 3-tert-butyl-2-hydroxy-5-nitrobenzoate
• InChI: InChI=1S/C12H15NO5/c1-12(2,3)9-6-7(13(16)17)5-8(10(9)14)11(15)18-4/h5-6,14H,1-4H3
• InChI Key: GQTYPNMJZGNEFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(=O)OC)[N+](=O)[O-]

Description

Methyl 3-tert-butyl-2-hydroxy-5-nitrobenzoate is a useful research compound. Its molecular formula is C12H15NO5 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3,5-di-tert-butyl-2-hydroxybenzoate (28.66 g, 108.4 mmol) was dissolved with stirring in 430 mL glacial acetic acid and the resulting mixture was treated drop wise with fuming nitric acid (90%, 179.26 mL). When the addition was complete, the resulting mixture was stirred for 2.5 h. The reaction mixture was poured into a 2.0 L of crushed ice and allowed to stand 30 min. Afterwards, 1.0 L of water was added and the ice water mixture was allowed to melt. The mixture was then filtered, washed with water and dried to provide the title compound (24.57 g, 89%).